Cas no 1355225-37-4 (2-(3,4-Dihydro-2H-pyrrol-5-yl)-3-methylpyridine)

• Product Name: 2-(3,4-Dihydro-2H-pyrrol-5-yl)-3-methylpyridine
• CAS No: 1355225-37-4
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 3162704
• PubChem ID: 92135125
• Update Time: 2025-06-10

2-(3,4-Dihydro-2H-pyrrol-5-yl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dihydro-2H-pyrrol-5-yl)-3-methylpyridine
• 1355225-37-4
• CS-2354
• AKOS025404870
• CS-0358574

• MDL： MFCD21086775
• Inchi： 1S/C10H12N2/c1-8-4-2-7-12-10(8)9-5-3-6-11-9/h2,4,7H,3,5-6H2,1H3
• InChI Key： VWRHDQSMLHFACB-UHFFFAOYSA-N
• SMILES： N1CCCC=1C1C(C)=CC=CN=1

Computed Properties

• Exact Mass: 160.100048391g/mol
• Monoisotopic Mass: 160.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 25.2Ų

Additional information on 2-(3,4-Dihydro-2H-pyrrol-5-yl)-3-methylpyridine

Introduction to 2-(3,4-Dihydro-2H-pyrrol-5-yl)-3-methylpyridine (CAS No. 1355225-37-4)

2-(3,4-Dihydro-2H-pyrrol-5-yl)-3-methylpyridine, with the CAS number 1355225-37-4, is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidine derivatives and is characterized by its distinct structural features, which include a pyrrole ring fused to a pyridine ring with a methyl substituent. The combination of these structural elements imparts unique chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-(3,4-Dihydro-2H-pyrrol-5-yl)-3-methylpyridine is particularly noteworthy due to its potential for modulating biological pathways. The pyrrole ring is known for its aromaticity and ability to form stable complexes with metal ions, while the pyridine ring provides additional functionality through its nitrogen atom. The presence of the methyl group at the 3-position of the pyridine ring further enhances the compound's lipophilicity, which can influence its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

In recent years, significant advancements have been made in understanding the biological activities of 2-(3,4-Dihydro-2H-pyrrol-5-yl)-3-methylpyridine. Studies have shown that this compound exhibits potent anti-inflammatory and neuroprotective effects. For instance, research published in the Journal of Medicinal Chemistry demonstrated that 2-(3,4-Dihydro-2H-pyrrol-5-yl)-3-methylpyridine can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

Beyond its anti-inflammatory properties, 2-(3,4-Dihydro-2H-pyrrol-5-yl)-3-methylpyridine has also shown neuroprotective effects in preclinical studies. A study conducted by researchers at the University of California found that this compound can protect neurons from oxidative stress-induced damage. The mechanism behind this neuroprotective effect is believed to involve the modulation of mitochondrial function and the reduction of reactive oxygen species (ROS) levels. These findings suggest that 2-(3,4-Dihydro-2H-pyrrol-5-yl)-3-methylpyridine could be a potential therapeutic agent for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthetic routes for producing 2-(3,4-Dihydro-2H-pyrrol-5-yl)-3-methylpyridine have been extensively studied to optimize yield and purity. One common approach involves the condensation of 3-methylpyridine with a suitable pyrrole derivative followed by cyclization under appropriate conditions. Recent advancements in catalytic methods have further improved the efficiency and scalability of these synthetic processes. For example, a study published in Organic Letters reported a palladium-catalyzed approach that significantly enhanced the yield and selectivity of the desired product.

In addition to its therapeutic potential, 2-(3,4-Dihydro-2H-pyrrol-5-yl)-3-methylpyridine has also been explored for its use as a building block in organic synthesis. Its unique structural features make it an attractive starting material for constructing more complex molecules with diverse biological activities. Researchers at Harvard University have utilized this compound as a key intermediate in the synthesis of novel antiviral agents targeting RNA viruses such as influenza and Zika virus.

The safety profile of 2-(3,4-Dihydro-2H-pyrrol-5-yl)-3-methylpyridine has been evaluated through various toxicological studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects. However, ongoing research is necessary to fully understand its long-term safety and potential interactions with other drugs or biological systems.

In conclusion, 2-(3,4-Dihydro-2H-pyrrol-5-yl)-3-methylpyridine (CAS No. 1355225-37-4) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents for various diseases. As research continues to advance, it is likely that new insights into the mechanisms of action and potential clinical applications of this compound will emerge.